Cas no 35506-61-7 (3,3-Dimethyl-8-methoxy-2,4,6-trioxabicyclo[3.3.0]octane-7-methanol)

• Product Name: 3,3-Dimethyl-8-methoxy-2,4,6-trioxabicyclo[3.3.0]octane-7-methanol
• CAS No: 35506-61-7
• Molecular Formula: C₉H₁₆O₅
• Molecular Weight: 204.2203
• CID: 2434973
• PubChem ID: 91827900

3,3-Dimethyl-8-methoxy-2,4,6-trioxabicyclo[3.3.0]octane-7-methanol Properties

Names and Identifiers

• 1,2-O-isopropylidene-3-O-methyl-α-D-xylofuranose
• 3-O-methyl-1,2-O-(1-methylethylidene)-α-D-Ribofuranose
• 3-O-Methyl-1,2-O-(1-methylethylidene)-a-D-ribofuranose
• 3,3-Dimethyl-8-methoxy-2,4,6-trioxabicyclo[3.3.0]octane-7-methanol
• 35506-61-7
• MM32208
• [(5R,6R,6aR)-6-methoxy-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methanol
• F12725
• [(5R,6R,6aR)-6-methoxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]methanol
• 1,2-O-Isopropylidene-3-O-Methyl-D-ribofuranose
• ((5R,6R,6aR)-6-methoxy-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methanol

• InChIKey： RQRJFIDLNKRBQB-UHFFFAOYSA-N
• Inchi： 1S/C9H16O5/c1-9(2)13-7-6(11-3)5(4-10)12-8(7)14-9/h5-8,10H,4H2,1-3H3
• SMILES： O1C([H])(C([H])([H])O[H])C([H])(C2([H])C1([H])OC(C([H])([H])[H])(C([H])([H])[H])O2)OC([H])([H])[H]

Computed Properties

• Exact Mass: 204.09977361 g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 204.09977361 g/mol
• Heavy Atom Count: 14
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 57.2
• Molecular Weight: 204.22

Experimental Properties

• Boiling Point: 277.6±40.0 ºC (760 Torr),
• Flash Point: 121.7±27.3 ºC,
• Solubility: Soluble (150 g/l) (25 º C),
• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals